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Compound of Interest

Compound Name: 2-Amino-N-isopropylacetamide

Cat. No.: B117494 Get Quote

Disclaimer: Despite a comprehensive search of scientific literature and chemical databases,

there is a significant lack of in-depth technical information available for 2-Amino-N-
isopropylacetamide. The information presented in this guide is based on data from chemical

suppliers and publicly accessible databases. No peer-reviewed scientific studies detailing its

synthesis, biological activity, or experimental protocols were found. Therefore, the core

requirements for a detailed technical whitepaper, including extensive quantitative data,

experimental protocols, and signaling pathways, cannot be fully met.

Chemical Identity and Properties
2-Amino-N-isopropylacetamide, with the CAS number 67863-05-2, is a chemical compound

also known by its synonyms, which include n-isopropylglycinamide, 2-amino-N-

(methylethyl)acetamide, and N-propan-2-ylglycinamide.[1] It is primarily available as a research

chemical.

Physicochemical Properties
A summary of the key physicochemical properties for 2-Amino-N-isopropylacetamide and its

hydrochloride salt are presented in Table 1. This data is compiled from various chemical

supplier databases.
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Property Value Reference

CAS Number 67863-05-2 [1]

Molecular Formula C₅H₁₂N₂O [1][2]

Molecular Weight 116.16 g/mol [1]

Alternate Names

n-isopropylglycinamide; 2-

amino-N-

(methylethyl)acetamide; N-

propan-2-ylglycinamide

[1]

Purity
≥95% (as offered by some

suppliers)
[1]

CAS Number (HCl Salt) 614718-86-4 [3][4]

Molecular Formula (HCl Salt) C₅H₁₂N₂O · HCl [4]

Molecular Weight (HCl Salt) 152.63 g/mol [4]

Structural Information
The basic structure of 2-Amino-N-isopropylacetamide consists of an acetamide backbone

with an amino group at the alpha-carbon and an isopropyl group attached to the amide

nitrogen.

Synthesis and Manufacturing
Detailed, peer-reviewed experimental protocols for the synthesis of 2-Amino-N-
isopropylacetamide are not available in the public domain. However, a general synthetic

approach for a related compound, N-isopropylacetamide, involves the reaction of an amine

with an acetylating agent.

General Synthetic Workflow for a Related Amide
A plausible, though unverified, synthetic route for 2-Amino-N-isopropylacetamide could be

conceptualized as a multi-step process. A generalized workflow for the synthesis of a related
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amide is presented below. Note: This is a hypothetical workflow and has not been

experimentally validated for the target compound.

Starting Materials

Synthesis Steps

Final Product

Protected Glycine

Amide Coupling

Isopropylamine

Deprotection

2-Amino-N-isopropylacetamide

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 2-Amino-N-isopropylacetamide.

Biological Activity and Applications
There is a significant lack of published research on the biological activity, mechanism of action,

or potential therapeutic applications of 2-Amino-N-isopropylacetamide. One supplier of the

hydrochloride salt of this compound notes its potential use in Peptide Nucleic Acid (PNA)

research, though no specific studies are cited.[5] PNAs are synthetic analogs of nucleic acids

with a peptide-like backbone, which are used in various research and diagnostic applications.

Without experimental data, any discussion of signaling pathways or mechanisms of action

would be purely speculative.
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Experimental Protocols
As no scientific literature detailing experiments with 2-Amino-N-isopropylacetamide has been

identified, this guide cannot provide any experimental protocols.

Safety and Handling
For detailed safety and handling information, it is essential to consult the Safety Data Sheet

(SDS) provided by the supplier. General precautionary statements for the hydrochloride salt of

this compound include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands

thoroughly after handling.[6] Standard laboratory safety practices, including the use of personal

protective equipment, are recommended.

Conclusion
2-Amino-N-isopropylacetamide (CAS 67863-05-2) is a commercially available research

chemical. However, there is a notable absence of in-depth technical and scientific information

in the public domain. Key data regarding its synthesis, biological effects, and experimental use

are not available in peer-reviewed literature. This severely limits a comprehensive

understanding of the compound beyond its basic chemical identity. Further research would be

required to elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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